Cas no 2172058-10-3 (1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol
• CAS No: 2172058-10-3
• MF: C₁₃H₂₄O₂S
• MW: 244.393463134766
• CID: 5870291
• PubChem ID: 165536171
• Update Time: 2025-07-02

1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol
• 1-[3-(hydroxymethyl)thian-3-yl]-4-methylcyclohexan-1-ol
• EN300-1642935
• 2172058-10-3

• Inchi： 1S/C13H24O2S/c1-11-3-6-13(15,7-4-11)12(9-14)5-2-8-16-10-12/h11,14-15H,2-10H2,1H3
• InChI Key： WBRKKELSAJYSBR-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CCC(C)CC1)O

Computed Properties

• Exact Mass: 244.14970118g/mol
• Monoisotopic Mass: 244.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.8Ų

Additional information on 1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol

Comprehensive Overview of 1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol (CAS No. 2172058-10-3)

1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol (CAS No. 2172058-10-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its hydroxymethyl and methylcyclohexanol functional groups, offers a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with biological targets.

The compound's thian-3-yl moiety contributes to its stereochemical complexity, making it a valuable candidate for asymmetric synthesis. In recent years, the demand for chiral intermediates like this has surged, driven by the pharmaceutical industry's focus on enantioselective catalysis and green chemistry. With sustainability becoming a global priority, 1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol aligns with trends such as atom economy and reduced waste synthesis.

One of the most searched questions about this compound revolves around its solubility and stability under various conditions. Studies indicate that its hydroxyl groups enhance water solubility, while the thian ring provides thermal stability—a combination highly sought after in drug formulation. Additionally, its potential role in neuroprotective agents has sparked interest, as users frequently inquire about its mechanism of action in central nervous system (CNS) disorders.

From an industrial perspective, CAS No. 2172058-10-3 is often discussed in forums focusing on scale-up challenges and cost-effective production. Optimizing its synthesis to avoid byproduct formation remains a key topic, with researchers exploring catalytic hydrogenation and microwave-assisted reactions. These methods align with the broader shift toward energy-efficient processes, a recurring theme in AI-driven chemical research queries.

In material science, the compound's rigid cyclohexane backbone makes it a candidate for polymeric additives or liquid crystal formulations. Users searching for high-performance materials often explore derivatives of this structure. Its hydrogen-bonding capacity also opens doors for supramolecular chemistry applications, another trending area in academic searches.

Analytical techniques for characterizing 1-3-(hydroxymethyl)thian-3-yl-4-methylcyclohexan-1-ol, such as NMR spectroscopy and HPLC purity analysis, are frequently queried. The compound’s spectral data interpretation is crucial for quality control, especially given its potential use in GMP-compliant manufacturing. Regulatory aspects, including REACH compliance and patent landscapes, further dominate professional discussions.

Future directions for this compound may involve computational modeling to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity)—a hot topic in AI-augmented drug design. As the scientific community leans toward data-driven discovery, CAS No. 2172058-10-3 exemplifies how traditional chemistry intersects with machine learning for molecular optimization.